Cas no 1189957-44-5 (N-1-(3’-Benzyloxyphenyl)ethyl-N-(methyl-d3)amine)

• Product Name: N-1-(3’-Benzyloxyphenyl)ethyl-N-(methyl-d3)amine
• CAS No: 1189957-44-5
• MF: C₁₆H₁₉NO
• MW: 244.34664940834
• CID: 1065105
• PubChem ID: 46780775
• Update Time: 2025-10-24

N-1-(3’-Benzyloxyphenyl)ethyl-N-(methyl-d3)amine Chemical and Physical Properties

Names and Identifiers

• N-[1-(3’-Benzyloxyphenyl)ethyl]-N-(methyl-d3)amine
• 1-(3-phenylmethoxyphenyl)-N-(trideuteriomethyl)ethanamine
• N-[1-(3'-Benzyloxyphenyl)ethyl]-N-(Methyl-d3)aMine
• DTXSID60675692
• 1189957-44-5
• N-[1-(3 inverted exclamation mark -Benzyloxyphenyl)ethyl]-N-(methyl-d3)amine
• 1-[3-(Benzyloxy)phenyl]-N-(~2~H_3_)methylethan-1-amine
• N-1-(3’-Benzyloxyphenyl)ethyl-N-(methyl-d3)amine

• Inchi： 1S/C16H19NO/c1-13(17-2)15-9-6-10-16(11-15)18-12-14-7-4-3-5-8-14/h3-11,13,17H,12H2,1-2H3/i2D3
• InChI Key： GKEMNSXFQMKPAE-BMSJAHLVSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C(C)NC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 244.16500
• Monoisotopic Mass: 244.165494467g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Solubility: Chloroform, Dichloromethane, Methanol
• PSA: 21.26000
• LogP: 3.93690

Additional information on N-1-(3’-Benzyloxyphenyl)ethyl-N-(methyl-d3)amine

Research Briefing on N-1-(3’-Benzyloxyphenyl)ethyl-N-(methyl-d3)amine (CAS: 1189957-44-5)

N-1-(3’-Benzyloxyphenyl)ethyl-N-(methyl-d3)amine (CAS: 1189957-44-5) is a deuterated amine derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound is structurally related to phenethylamine derivatives, which are known for their diverse pharmacological activities. The incorporation of deuterium (d3) at the methyl group is a strategic modification aimed at enhancing metabolic stability and improving pharmacokinetic properties, making it a valuable candidate for drug development and biochemical studies.

Recent studies have focused on the synthesis and characterization of N-1-(3’-Benzyloxyphenyl)ethyl-N-(methyl-d3)amine, with particular emphasis on its potential applications in neuroscience and oncology. The compound's ability to modulate neurotransmitter systems, such as dopamine and serotonin receptors, has been explored in preclinical models. Additionally, its role as a tracer in mass spectrometry-based metabolomics studies has been investigated, leveraging the unique properties of deuterium labeling for improved detection and quantification.

One of the key findings from recent research is the compound's enhanced metabolic stability compared to its non-deuterated counterpart. This property is attributed to the kinetic isotope effect (KIE), where the carbon-deuterium bonds are more resistant to enzymatic cleavage, thereby prolonging the compound's half-life in biological systems. Such characteristics are particularly advantageous in the development of long-acting therapeutics and diagnostic agents.

In the context of drug discovery, N-1-(3’-Benzyloxyphenyl)ethyl-N-(methyl-d3)amine has been evaluated as a precursor for the synthesis of novel psychoactive substances (NPS) and as a tool compound for studying receptor-ligand interactions. Its structural versatility allows for further derivatization, enabling the exploration of structure-activity relationships (SAR) in various pharmacological targets. Recent publications have highlighted its utility in the design of selective serotonin reuptake inhibitors (SSRIs) and trace amine-associated receptor (TAAR) agonists.

Looking ahead, ongoing research aims to elucidate the compound's full therapeutic potential and optimize its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued exploration of N-1-(3’-Benzyloxyphenyl)ethyl-N-(methyl-d3)amine underscores its importance as a versatile scaffold in medicinal chemistry and its promise for addressing unmet medical needs.